Cas no 2171218-28-1 ((2S,3S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methylpentanoic acid)

• Product Name: (2S,3S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methylpentanoic acid
• CAS No: 2171218-28-1
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5940186
• PubChem ID: 165548350
• Update Time: 2025-10-20

(2S,3S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methylpentanoic acid
• 2171218-28-1
• (2S,3S)-2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-3-methylpentanoic acid
• EN300-1512232

• Inchi： 1S/C28H34N2O5/c1-3-18(2)24(25(31)32)29-26(33)28(15-9-4-10-16-28)30-27(34)35-17-23-21-13-7-5-11-19(21)20-12-6-8-14-22(20)23/h5-8,11-14,18,23-24H,3-4,9-10,15-17H2,1-2H3,(H,29,33)(H,30,34)(H,31,32)/t18-,24-/m0/s1
• InChI Key： IAYBUUVGWSOCGN-UUOWRZLLSA-N
• SMILES： O=C(C1(CCCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@H](C(=O)O)[C@@H](C)CC

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 105Ų

Additional information on (2S,3S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methylpentanoic acid

Research Brief on (2S,3S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methylpentanoic acid and Related Studies

The compound (2S,3S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methylpentanoic acid, along with its associated CAS number 2171218-28-1, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclohexylformamido moiety, is pivotal in peptide synthesis and drug development. The Fmoc group is widely utilized in solid-phase peptide synthesis (SPPS) due to its stability and ease of removal under mild conditions, making this compound a valuable intermediate in the production of therapeutic peptides.

Recent studies have focused on optimizing the synthesis and application of (2S,3S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methylpentanoic acid to enhance its efficiency in peptide coupling reactions. A 2023 publication in the Journal of Medicinal Chemistry demonstrated that this compound exhibits superior coupling yields and reduced epimerization compared to traditional amino acid derivatives. The research highlighted its role in the synthesis of cyclic peptides, which are increasingly recognized for their potential in targeting protein-protein interactions, a challenging yet promising area in drug discovery.

Further investigations into the pharmacological properties of derivatives of this compound have revealed its potential in modulating enzyme activity. For instance, a study published in Bioorganic & Medicinal Chemistry Letters reported that analogs of (2S,3S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methylpentanoic acid exhibit inhibitory effects on proteases involved in inflammatory pathways. These findings suggest its applicability in developing novel anti-inflammatory agents, with preliminary in vivo studies showing reduced cytokine levels in murine models.

In addition to its therapeutic potential, the compound's structural features have been exploited in material science. A 2024 study in ACS Applied Materials & Interfaces explored its use in designing self-assembling peptide hydrogels. The incorporation of the cyclohexylformamido group was found to enhance the mechanical stability of the hydrogels, making them suitable for biomedical applications such as drug delivery systems and tissue engineering scaffolds. This interdisciplinary approach underscores the versatility of (2S,3S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methylpentanoic acid beyond traditional pharmaceutical contexts.

Despite these advancements, challenges remain in scaling up the synthesis of this compound while maintaining high purity and yield. Recent efforts have focused on green chemistry approaches, such as using biodegradable solvents and catalytic methods, to address these issues. A 2023 review in Chemical Society Reviews summarized these developments, emphasizing the need for sustainable practices in the production of complex peptide intermediates like (2S,3S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methylpentanoic acid.

In conclusion, (2S,3S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methylpentanoic acid represents a critical building block in peptide chemistry with broad applications in drug discovery and material science. Ongoing research continues to uncover its potential, driven by innovations in synthetic methodologies and a deeper understanding of its biological interactions. Future studies are expected to further elucidate its role in developing next-generation therapeutics and functional materials.